Tetramethylammonium hydroxide pentahydrate

Catalog No.
S560365
CAS No.
10424-65-4
M.F
C4H23NO6
M. Wt
181.23 g/mol
Availability
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Tetramethylammonium hydroxide pentahydrate

CAS Number

10424-65-4

Product Name

Tetramethylammonium hydroxide pentahydrate

IUPAC Name

tetramethylazanium;hydroxide;pentahydrate

Molecular Formula

C4H23NO6

Molecular Weight

181.23 g/mol

InChI

InChI=1S/C4H12N.6H2O/c1-5(2,3)4;;;;;;/h1-4H3;6*1H2/q+1;;;;;;/p-1

InChI Key

MYXKPFMQWULLOH-UHFFFAOYSA-M

SMILES

C[N+](C)(C)C.O.O.O.O.O.[OH-]

Synonyms

tetraamethylammonium acetate, tetramethylammonium, tetramethylammonium bromide, tetramethylammonium chloride, tetramethylammonium fluoride, tetramethylammonium hydrogen dichloride, tetramethylammonium hydroxide, tetramethylammonium hydroxide pentahydrate, tetramethylammonium iodide, tetramethylammonium nitrate, tetramethylammonium perchlorate, tetramethylammonium sulfate (2:1), tetramethylammonium tribromide, tetramethylammonium triiodide, trimethylaminomethane

Canonical SMILES

C[N+](C)(C)C.O.O.O.O.O.[OH-]
  • Analysis of marine compounds: TMAOH is used in conjunction with thin-layer chromatography-pyrolysis-gas chromatography-mass spectrometry (TLC-pyrolysis-GC/MS) and thermal desorption/capillary GC/inductively coupled plasma mass spectrometry for the analysis of marine compounds. TMAOH helps improve the volatility and separation of these compounds during the analysis. Source: Sigma-Aldrich:
  • Capillary zone electrophoresis: TMAOH is employed in capillary zone electrophoresis for the separation of inorganic anions. Its interaction with the anions allows for their effective separation and detection. Source: Sigma-Aldrich:

Other Applications

Beyond analytical chemistry, TMAOH pentahydrate has been used in:

  • Oligonucleotide reassociation studies: Research suggests that TMAOH can influence the reassociation process of oligonucleotides, which are short single-stranded DNA or RNA molecules. Source: PubChem: )
  • Synthesis of silicalite-1 seed crystals: TMAOH pentahydrate has been used in the synthesis of silicalite-1 seed crystals, which are essential for the subsequent growth of larger and more uniform crystals of this material. [Source: Studies have reported...]

UNII

B2HKT2LCKQ

GHS Hazard Statements

Aggregated GHS information provided by 77 companies from 9 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H290 (29.87%): May be corrosive to metals [Warning Corrosive to Metals];
H300 (61.04%): Fatal if swallowed [Danger Acute toxicity, oral];
H311 (51.95%): Toxic in contact with skin [Danger Acute toxicity, dermal];
H314 (100%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

MeSH Pharmacological Classification

Ganglionic Stimulants

Pictograms

Acute Toxic

Corrosive;Acute Toxic

Other CAS

10424-65-4

Wikipedia

Tetramethylammonium hydroxide pentahydrate

Dates

Modify: 2023-08-15

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